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Compound of Interest

Compound Name: Fertirelin

Cat. No.: B549972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Fertirelin acetate, a synthetic agonist of the Gonadotropin-Releasing Hormone (GnRH)

receptor, is a critical tool in reproductive biology and related therapeutic research.[1][2][3][4][5]

Proper preparation of stock solutions is paramount to ensure experimental reproducibility and

accuracy. This document provides detailed application notes and protocols for the preparation,

storage, and handling of Fertirelin acetate stock solutions for research applications.

Chemical and Physical Properties
Fertirelin acetate is a potent luteinizing hormone-releasing hormone (LHRH) agonist. As a

nonapeptide, its activity is highly dependent on its structural integrity.
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Property Value

Chemical Name

acetic acid;(2S)-N-[(2S)-1-[[(2S)-1-[[(2S)-1-

[[(2S)-1-[[2-[[(2S)-1-[[(2S)-5-

(diaminomethylideneamino)-1-[(2S)-2-

(ethylcarbamoyl)pyrrolidin-1-yl]-1-oxopentan-2-

yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-2-

oxoethyl]amino]-3-(4-hydroxyphenyl)-1-

oxopropan-2-yl]amino]-3-hydroxy-1-oxopropan-

2-yl]amino]-3-(1H-indol-3-yl)-1-oxopropan-2-

yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-

yl]-5-oxopyrrolidine-2-carboxamide

CAS Number 66002-66-2

Molecular Formula
C₅₅H₇₄N₁₆O₁₃ (acetate form may vary, e.g.,

C₅₇H₈₀N₁₆O₁₄)

Molecular Weight
~1153.3 g/mol (free base), ~1213.37 g/mol

(acetate)

Appearance White to off-white powder

Purity ≥98% (HPLC)

Solubility and Stability
Proper dissolution and storage are critical for maintaining the biological activity of Fertirelin
acetate.
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Parameter Recommendation

Recommended Solvents
Sterile, deionized water; Phosphate-Buffered

Saline (PBS)

Solubility in Water

It is recommended to reconstitute lyophilized

Fertirelin in sterile 18MΩ-cm H₂O at a

concentration of not less than 100 µg/ml, which

can then be further diluted.

Solubility in PBS
50 mg/mL (43.35 mM); may require sonication

for clear solution.

Storage of Lyophilized Powder

Store desiccated below -18°C. Stable for 3

weeks at room temperature. For long-term

storage, 2-8°C is also cited.

Storage of Stock Solution

Upon reconstitution, store at 4°C for 2-7 days.

For future use, store below -18°C. Another

source suggests storage at -80°C for up to 6

months and at -20°C for up to 1 month.

Freeze-Thaw Cycles

Avoid repeated freeze-thaw cycles to prevent

degradation. It is recommended to aliquot the

stock solution into single-use volumes.

Carrier Protein

For long-term storage of dilute solutions,

consider adding a carrier protein (e.g., 0.1%

HSA or BSA) to prevent adsorption to storage

vessel walls.

Experimental Protocols
Preparation of a 1 mg/mL Fertirelin Acetate Stock
Solution
This protocol describes the preparation of a 1 mg/mL stock solution, which can be further

diluted to desired working concentrations.

Materials:
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Fertirelin acetate (lyophilized powder)

Sterile, deionized water or sterile PBS

Sterile, conical polypropylene tubes (e.g., 1.5 mL or 2 mL)

Calibrated micropipettes and sterile, low-retention pipette tips

Vortex mixer

Optional: Sonicator

Procedure:

Pre-equilibration: Allow the vial of lyophilized Fertirelin acetate to equilibrate to room

temperature for at least 15-20 minutes before opening to minimize condensation.

Reconstitution:

Carefully open the vial.

Using a calibrated micropipette, add the appropriate volume of sterile water or PBS to the

vial to achieve a 1 mg/mL concentration. For example, to a vial containing 1 mg of

Fertirelin acetate, add 1 mL of solvent.

Gently swirl the vial to dissolve the powder. If necessary, vortex briefly at a low speed. For

PBS, sonication may be required to achieve a clear solution.

Sterilization (for cell-based assays): If the initial solvent was not sterile or if there is a risk of

contamination, filter the stock solution through a 0.22 µm sterile syringe filter into a sterile

tube.

Aliquoting: Dispense the stock solution into single-use, sterile polypropylene microcentrifuge

tubes. The volume of each aliquot should be appropriate for a single experiment to avoid

multiple freeze-thaw cycles.

Storage:
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For short-term use (2-7 days), store the aliquots at 4°C.

For long-term storage, store the aliquots at -20°C (for up to 1 month) or -80°C (for up to 6

months).

Experimental Workflow for Stock Solution Preparation
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Preparation

Storage

Start: Obtain Lyophilized Fertirelin Acetate

Equilibrate Vial to Room Temperature

Reconstitute with Sterile Solvent
(e.g., Water, PBS)

Gently Vortex/Sonicate to Dissolve

Optional: Sterile Filter (0.22 µm)

Aliquot into Single-Use Tubes

Short-term Storage
(4°C for 2-7 days)

For immediate use

Long-term Storage
(-20°C or -80°C)

For future use

Click to download full resolution via product page

Caption: Workflow for preparing Fertirelin acetate stock solutions.
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Mechanism of Action and Signaling Pathway
Fertirelin acetate acts as an agonist at the Gonadotropin-Releasing Hormone Receptor

(GnRHR), a G-protein coupled receptor (GPCR) located on pituitary gonadotroph cells. Binding

of Fertirelin acetate to the GnRHR initiates a signaling cascade that leads to the synthesis and

secretion of luteinizing hormone (LH) and follicle-stimulating hormone (FSH). The primary

signaling pathway involves the activation of Gq/11 proteins, leading to the activation of

phospholipase C (PLC) and subsequent production of inositol trisphosphate (IP₃) and

diacylglycerol (DAG). This results in increased intracellular calcium levels and activation of

protein kinase C (PKC), which in turn activates downstream pathways, including the mitogen-

activated protein kinase (MAPK) cascade, ultimately regulating gonadotropin gene transcription

and secretion.

GnRH Receptor Signaling Pathway
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Caption: GnRH receptor signaling pathway activated by Fertirelin acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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